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Compound of Interest

Compound Name: 16-Bromohexadecanoic acid

Cat. No.: B1268533

An In-depth Technical Guide on the Halogenated Fatty Acid, 16-Bromohexadecanoic Acid

Introduction

16-Bromohexadecanoic acid, a halogenated derivative of palmitic acid, is a versatile
synthetic building block with significant applications in chemical biology, drug discovery, and
materials science.[1] Its terminal bromine atom provides a reactive handle for a variety of
chemical modifications, making it a valuable precursor for the synthesis of complex lipids,
signaling molecules, and targeted therapeutics. This technical guide provides a comprehensive
overview of the physicochemical properties, synthesis, and key applications of 16-
bromohexadecanoic acid, with a focus on its utility for researchers, scientists, and drug
development professionals.

Physicochemical Properties

16-Bromohexadecanoic acid is a long-chain fatty acid characterized by a bromine atom at the
omega (w) position.[1] This modification imparts unique chemical reactivity while maintaining
the overall lipophilic character of the parent molecule. A summary of its key physicochemical
properties is presented in Table 1.

Table 1: Physicochemical Properties of 16-Bromohexadecanoic Acid
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Property Value Reference(s)
Molecular Formula C16H31BrO2 [2]

Molecular Weight 335.32 g/mol [2]

CAS Number 2536-35-8 [2]

Melting Point 68-71 °C (lit.) [1]

Boiling Point 214-217 °C at 1 mmHg (lit.) [1]

Density 1.116 g/cm3 [1]
Appearance White to off-white solid N/A

Soluble in organic solvents

Solubility such as chloroform and N/A
methanol.
pKa (Predicted) 478 £0.10 [1]

INChI=1S/C16H31BrO2/c17-
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Synthesis of 16-Bromohexadecanoic Acid

A common and efficient method for the synthesis of 16-bromohexadecanoic acid involves the
bromination of 16-hydroxyhexadecanoic acid. The following is a detailed experimental protocol
adapted from established literature procedures.[1][3]

Experimental Protocol: Synthesis from 16-
Hydroxyhexadecanoic Acid

Materials:

» 16-Hydroxyhexadecanoic acid
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30-32% Hydrogen bromide in acetic acid

Concentrated sulfuric acid

e ICce

Deionized water

Equipment:

¢ Round-bottom flask

o Magnetic stirrer

o Reflux condenser

e Stirring bar

e Buchner funnel and filter paper

e Vacuum flask

Procedure:

To a solution of 16-hydroxyhexadecanoic acid (1.0 equivalent) in 30-32% hydrogen bromide
in acetic acid, add concentrated sulfuric acid dropwise with stirring.

 Stir the reaction mixture at ambient temperature for 18 hours.
 After the initial stirring period, heat the reaction mixture to reflux and maintain for 7 hours.

e Upon completion, cool the reaction mixture to room temperature and pour it into a beaker
containing ice water.

o A white precipitate of 16-bromohexadecanoic acid will form.
o Collect the solid product by vacuum filtration using a Buchner funnel.

e Wash the solid with cold deionized water to remove any residual acid.
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¢ Dry the product under vacuum to yield 16-bromohexadecanoic acid.

Diagram 1: Synthesis Workflow of 16-Bromohexadecanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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